Cas no 957120-95-5 ((4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid)

• Product Name: (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid
• CAS No: 957120-95-5
• MF: C₁₆H₁₄BNO₄S
• MW: 327.162662982941
• MDL: MFCD09800885
• CID: 839758
• PubChem ID: 44118792
• Update Time: 2025-06-15

(4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-(Naphthalen-1-yl)sulfamoyl)phenyl)boronic acid
• (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid
• [4-(naphthalen-1-ylsulfamoyl)phenyl]boronic acid
• 4-(N-Naphthalen-1-ylsulfamoyl)phenylboronic acid
• 957120-95-5
• A858845
• MFCD09800885
• DTXSID90656994
• (4-(N-(Naphthalen-1-yl)sulfamoyl)phenyl)boronicacid
• AKOS015840609
• CS-0174659
• {4-[(Naphthalen-1-yl)sulfamoyl]phenyl}boronic acid
• F77183
• BS-22535
• 4-(N-Naphth-1-ylsulphamoyl)benzeneboronic acid
• DB-367077
• 4-[(naphthalen-1-yl)sulfamoyl]phenylboronic acid

• MDL： MFCD09800885
• Inchi： 1S/C16H14BNO4S/c19-17(20)13-8-10-14(11-9-13)23(21,22)18-16-7-3-5-12-4-1-2-6-15(12)16/h1-11,18-20H
• InChI Key： UOKSWRGMRNZXCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NC1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 327.07400
• Monoisotopic Mass: 327.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• PSA: 95.01000
• LogP: 2.47420

Additional information on (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid

Introduction to (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid (CAS No. 957120-95-5)

(4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid (CAS No. 957120-95-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative features a unique combination of a naphthalene sulfonamide moiety and a boronic acid functional group, making it an attractive building block for various chemical transformations and biological studies.

The structure of (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid consists of a phenyl ring substituted with a boronic acid group at the para position and a naphthalene sulfonamide group at the ortho position. This arrangement provides the compound with distinct electronic and steric properties, which are crucial for its reactivity and biological activity.

In the realm of organic synthesis, (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid is often utilized as a key intermediate in Suzuki-Miyaura coupling reactions. These reactions are widely employed to form carbon-carbon bonds, particularly in the synthesis of complex organic molecules, including pharmaceuticals and polymers. The boronic acid group facilitates these couplings by reacting with halides or pseudohalides under palladium catalysis, leading to the formation of new C-C bonds.

Recent research has highlighted the potential of (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid in medicinal chemistry. Studies have shown that this compound can serve as a scaffold for the development of novel drugs targeting various diseases. For instance, the naphthalene sulfonamide moiety has been associated with anti-inflammatory and anti-cancer properties, making it an attractive candidate for drug discovery efforts.

In addition to its medicinal applications, (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid has also been explored for its materials science applications. The boronic acid group can undergo reversible binding with diols, which is useful in the design of dynamic covalent networks and self-healing materials. This property makes it a valuable component in the development of smart materials that can respond to environmental stimuli.

The synthesis of (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid typically involves several steps. One common approach is to start with 1-naphthylamine, which is then converted to the corresponding sulfonamide through reaction with sulfonyl chloride. The resulting naphthyl sulfonamide is further functionalized by introducing a boronic acid group via a series of transformations, such as Grignard reactions or direct boronation.

The stability and handling of (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid are important considerations in both laboratory and industrial settings. Boronic acids are generally sensitive to air and moisture, which can lead to their oxidation or hydrolysis. Therefore, it is recommended to store this compound under inert conditions and handle it with care to maintain its integrity.

In terms of safety, while (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The analytical characterization of (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid can be achieved using various techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is essential for both research and quality control purposes.

In conclusion, (4-(N-(Naphthalen-1-yl)sulfamoyl)-phenyl)boronic acid (CAS No. 957120-95-5) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups offers researchers a powerful tool for developing new materials and therapeutic agents. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.